Cas no 1187525-03-6 (4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane
• CAS No: 1187525-03-6
• Molecular Formula: C₁₅H₂₁BO₂
• Molecular Weight: 244.137044668198
• MDL: MFCD22188197
• CID: 5012499
• PubChem ID: 57416207

4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane Properties

Names and Identifiers

• 2-(2-Phenyl-1-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (Z)-4,4,5,5-Tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane
• 2-[(Z)-beta-Methylstyryl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-2-phenyl-1-propen-1-yl]-
• 4,4,5,5-Tetramethyl-2-[(1Z)-2-phenylprop-1-en-1-yl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane
• DTXSID00725887
• AKOS037621878
• 4,4,5,5-tetramethyl-2-[(Z)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane
• 1187525-03-6
• Z2327672333
• EN300-3263782
• 569669-08-5

• MDL： MFCD22188197
• InChIKey： UWZANNWZLJPRSC-QXMHVHEDSA-N
• Inchi： 1S/C15H21BO2/c1-12(13-9-7-6-8-10-13)11-16-17-14(2,3)15(4,5)18-16/h6-11H,1-5H3/b12-11-
• SMILES： O1B(/C=C(/C)\C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1634601g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.1634601g/mol
• Heavy Atom Count: 18
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes